Cas no 2172625-92-0 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3,3,3-trifluoro-2-methylpropanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3,3,3-trifluoro-2-methylpropanoic acid
• CAS No: 2172625-92-0
• MF: C₂₃H₂₁F₃N₂O₅
• MW: 462.418456792831
• CID: 6212550
• PubChem ID: 165831089
• Update Time: 2025-06-09

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3,3,3-trifluoro-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3,3,3-trifluoro-2-methylpropanoic acid
• 2172625-92-0
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-3,3,3-trifluoro-2-methylpropanoic acid
• EN300-1505469

• Inchi： 1S/C23H21F3N2O5/c1-22(20(30)31,23(24,25)26)28-19(29)11-6-12-27-21(32)33-13-18-16-9-4-2-7-14(16)15-8-3-5-10-17(15)18/h2-11,18H,12-13H2,1H3,(H,27,32)(H,28,29)(H,30,31)/b11-6+
• InChI Key： BRXXMQMPTJAQSH-IZZDOVSWSA-N
• SMILES： FC(C(C(=O)O)(C)NC(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 462.14025626g/mol
• Monoisotopic Mass: 462.14025626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3,3,3-trifluoro-2-methylpropanoic acid

Exploring 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3,3,3-trifluoro-2-methylpropanoic acid (CAS No. 2172625-92-0): A Comprehensive Guide

In the rapidly evolving field of peptide synthesis and bioconjugation chemistry, the compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3,3,3-trifluoro-2-methylpropanoic acid (CAS No. 2172625-92-0) has garnered significant attention. This Fmoc-protected amino acid derivative plays a pivotal role in modern solid-phase peptide synthesis (SPPS), particularly for introducing trifluoromethyl groups into peptide backbones—a feature highly sought after in drug discovery and medicinal chemistry.

The structural uniqueness of this compound lies in its α,α-dimethyl-β-trifluoromethyl alanine core, which combines the steric effects of quaternary carbon centers with the electronic properties of fluorine atoms. Researchers frequently search for "Fmoc-TfmAla-OH analogs" or "trifluoromethyl amino acid building blocks" when exploring novel approaches to peptide stapling or protein-protein interaction inhibitors. The but-2-enamido linker in this molecule offers additional conjugation possibilities, making it valuable for click chemistry applications.

Recent studies highlight the growing demand for fluorinated amino acids in PET imaging probes and metabolic stabilizers. The 2172625-92-0 compound addresses this need through its 3,3,3-trifluoro-2-methylpropanoic acid moiety, which enhances proteolytic stability while maintaining biological activity. Pharmaceutical developers often inquire about "Fmoc-protected TfmAla derivatives" when designing peptide therapeutics with improved pharmacokinetic profiles.

The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group remains the gold standard in SPPS protocols, and this derivative's compatibility with standard Fmoc deprotection conditions makes it particularly user-friendly. Laboratory technicians searching for "Fmoc-amino acid handling precautions" or "peptide coupling optimization" will find this compound's but-2-enamido spacer offers unique advantages in conformational restraint applications.

From a synthetic chemistry perspective, the CAS 2172625-92-0 material represents an important advancement in unnatural amino acid technology. Its α,α-disubstituted structure provides exceptional backbone constraint, a feature increasingly important in peptide drug design to combat enzyme degradation. The presence of both trifluoromethyl and methyl groups creates interesting steric and electronic effects that influence secondary structure formation.

In biophysical studies, researchers value this compound for its ability to introduce 19F NMR probes into peptide sequences. The trifluoromethyl group serves as an excellent reporter for protein folding analysis and binding interaction studies. Those investigating "fluorine in drug design" or "NMR-active amino acids" frequently encounter this specialized Fmoc-protected derivative in literature.

The compound's structure-activity relationship (SAR) potential has sparked interest in GPCR-targeted therapeutics and enzyme inhibitors. Its chiral center and rigid backbone contribute to receptor subtype selectivity, addressing current challenges in precision medicine development. Pharmaceutical chemists searching for "constrained amino acid analogs" or "fluorinated peptide mimetics" will find this compound particularly relevant.

Quality control of 2172625-92-0 requires specialized HPLC methods due to its UV-active Fmoc group and unique chromatographic behavior. Analytical chemists often seek information about "Fmoc-amino acid purity analysis" and "trifluoromethyl compound characterization," areas where this substance presents both challenges and opportunities for method development.

As the field of peptide therapeutics continues to expand—particularly for oncological and metabolic disease applications—the demand for specialized amino acid building blocks like 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3,3,3-trifluoro-2-methylpropanoic acid will undoubtedly grow. Its combination of structural constraint, fluorine incorporation, and SPPS compatibility positions it as a valuable tool for next-generation bioconjugate development.